Cas no 2155840-23-4 (rac-(4R,5S)-4-amino-5-(4-fluorophenyl)-1-methylpyrrolidin-2-one)

• Product Name: rac-(4R,5S)-4-amino-5-(4-fluorophenyl)-1-methylpyrrolidin-2-one
• CAS No: 2155840-23-4
• MF: C₁₁H₁₃FN₂O
• MW: 208.232125997543
• CID: 6240227
• PubChem ID: 94932667
• Update Time: 2025-06-15

rac-(4R,5S)-4-amino-5-(4-fluorophenyl)-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• rac-(4R,5S)-4-amino-5-(4-fluorophenyl)-1-methylpyrrolidin-2-one
• 2155840-23-4
• EN300-1387287

• Inchi： 1S/C11H13FN2O/c1-14-10(15)6-9(13)11(14)7-2-4-8(12)5-3-7/h2-5,9,11H,6,13H2,1H3/t9-,11+/m0/s1
• InChI Key： DIXXWMKRKCSIPO-GXSJLCMTSA-N
• SMILES： FC1C=CC(=CC=1)[C@@H]1[C@H](CC(N1C)=O)N

Computed Properties

• Exact Mass: 208.10119120g/mol
• Monoisotopic Mass: 208.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on rac-(4R,5S)-4-amino-5-(4-fluorophenyl)-1-methylpyrrolidin-2-one

Rac-(4R,5S)-4-amino-5-(4-fluorophenyl)-1-methylpyrrolidin-2-one: A Comprehensive Overview

Rac-(4R,5S)-4-amino-5-(4-fluorophenyl)-1-methylpyrrolidin-2-one (CAS No. 2155840-23-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This comprehensive overview aims to provide a detailed insight into the chemical properties, biological activities, and recent advancements in the research and development of rac-(4R,5S)-4-amino-5-(4-fluorophenyl)-1-methylpyrrolidin-2-one.

Chemical Structure and Synthesis

The chemical structure of rac-(4R,5S)-4-amino-5-(4-fluorophenyl)-1-methylpyrrolidin-2-one is defined by its pyrrolidine core, which is substituted with an amino group at the 4-position, a 4-fluorophenyl group at the 5-position, and a methyl group at the 1-position. The racemic nature of this compound indicates that it exists as a mixture of two enantiomers. The synthesis of rac-(4R,5S)-4-amino-5-(4-fluorophenyl)-1-methylpyrrolidin-2-one typically involves multi-step reactions, including the formation of the pyrrolidine ring and subsequent functional group modifications.

Recent studies have focused on optimizing the synthetic routes to improve yield and purity. For instance, a novel catalytic approach using palladium-based catalysts has been reported to enhance the efficiency of the synthesis process. This method not only reduces the number of steps but also minimizes the formation of by-products, making it a more environmentally friendly and cost-effective option.

Biological Activities and Mechanisms

Rac-(4R,5S)-4-amino-5-(4-fluorophenyl)-1-methylpyrrolidin-2-one has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders. One of its key mechanisms involves its interaction with specific neurotransmitter receptors. Research has shown that this compound exhibits potent agonistic activity at serotonin (5-HT) receptors, particularly 5-HT_1A and 5-HT_2A. This property makes it a potential candidate for the treatment of mood disorders such as depression and anxiety.

In addition to its serotonin receptor activity, rac-(4R,5S)-4-amino-5-(4-fluorophenyl)-1-methylpyrrolidin-2-one has also been found to modulate other neurotransmitter systems. For example, it has been reported to have an inhibitory effect on monoamine oxidase (MAO), an enzyme responsible for the breakdown of monoamine neurotransmitters such as serotonin and dopamine. This dual mechanism of action could provide synergistic benefits in treating complex neurological conditions.

Clinical Applications and Therapeutic Potential

The therapeutic potential of rac-(4R,5S)-4-amino-5-(4-fluorophenyl)-1-methylpyrrolidin-2-one has been explored in several preclinical studies. In animal models of depression and anxiety, this compound has demonstrated significant antidepressant-like effects without causing adverse side effects commonly associated with traditional antidepressants. These findings have sparked interest in further clinical trials to evaluate its safety and efficacy in human subjects.

Beyond mood disorders, there is growing evidence suggesting that rac-(4R,5S)-4-amino-5-(4-fluorophenyl)-1-methylpyrrolidin-2-one may have applications in other neurological conditions such as Parkinson's disease and Alzheimer's disease. Preclinical studies have shown that it can improve cognitive function and reduce neuroinflammation, making it a promising candidate for neuroprotective therapies.

Safety Profile and Toxicology

The safety profile of rac-(4R,5S)-4-amino-5-(4-fluorophenyl)-1-methylpyrrolidin-2-one is an important consideration for its potential use in clinical settings. Extensive toxicological studies have been conducted to assess its safety in various animal models. These studies have generally shown that the compound is well-tolerated at therapeutic doses with minimal toxicity.

Preliminary data from human trials have also indicated a favorable safety profile. However, ongoing research is necessary to fully understand its long-term effects and potential interactions with other medications. Additionally, efforts are being made to develop more selective enantiomers that may offer improved safety profiles while maintaining or enhancing therapeutic efficacy.

Conclusion

Rac-(4R,5S)-4-amino-5-(4-fluorophenyl)-1-methylpyrrolidin-2-one (CAS No. 2155840-23-4) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and mechanisms of action make it an attractive candidate for further research and development in the treatment of various neurological disorders. As ongoing studies continue to uncover new insights into its properties and applications, this compound holds significant promise for advancing medical treatments in the future.